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Compound of Interest

Compound Name: Dimethyldioctylammonium

CAS No.: 20256-55-7

Cat. No.: B10786854

Get Quote

Executive Summary: The Identity & Reproducibility
Crisis
In drug development and chemical synthesis, Dimethyldioctylammonium (often abbreviated

as D8DAB, DODMAC, or DODAB-C8) presents a unique challenge: it is frequently confused

with its long-chain analog, Dimethyldioctadecylammonium (DDAB/C18).

This confusion is the primary source of reproducibility failure. While DDAB (C18) is a

cornerstone of liposomal gene delivery due to its ability to form stable bilayers, D8DAB (C8)

possesses too short a hydrophobic tail to sustain bilayer formation. Instead, it acts as a high-

performance Phase Transfer Catalyst (PTC) and a rapid-kinetics antimicrobial agent.

This guide objectively compares D8DAB against its primary alternatives (DDAB and

Benzalkonium Chloride) and provides self-validating protocols to ensure experimental

reproducibility.
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To select the correct reagent, one must understand the structural dictates of the alkyl chain

length. The following table contrasts D8DAB with its most common alternatives.

Table 1: Comparative Performance Metrics
Feature

Dimethyldioctylamm

onium (D8DAB)

Dimethyldioctadecyl

ammonium (DDAB)

Benzalkonium

Chloride (BAC)

Chain Length Di-C8 (Octyl)
Di-C18

(Stearyl/Octadecyl)

Mono-C12 to C16

(Mixture)

Primary Application

Phase Transfer

Catalysis, Surface

Disinfection

Gene Delivery,

Vaccine Adjuvants,

Liposomes

General Disinfection,

Preservatives

Supramolecular

Structure

Micelles (Dynamic

aggregates)

Bilayers (Stable

Vesicles/Liposomes)
Micelles

Critical Micelle Conc.

[1] (CMC)

High (~15–50 mM

range*)
Very Low (< 1 mM) Variable (~1–4 mM)

Solubility
High in water &

organic solvents

Low in water (requires

heating/sonication)
High in water

Reproducibility Risk

Hygroscopicity alters

effective mass;

Evaporation in PTC.

Phase Transition

Temp (Tm) sensitivity;

Aggregation.

Batch variability

(C12/C14 ratio

changes).

*Note: CMC values for double-chain surfactants are lower than single-chain analogs but

D8DAB's short chain keeps it relatively high compared to DDAB.

Decision Logic & Mechanism
The following diagram illustrates the mechanistic pathways that determine whether D8DAB or

an alternative should be used.
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Figure 1: Decision matrix for selecting Quaternary Ammonium Compounds based on

experimental intent.

Validated Experimental Protocols
Protocol A: Phase Transfer Catalysis (Synthesis)
Context: Using D8DAB to facilitate a nucleophilic substitution (e.g., alkylation) between an

aqueous salt and an organic substrate. Reproducibility Challenge: Agitation speed and catalyst

hydration state.

Step-by-Step Methodology:

Catalyst Preparation (The Drying Step):

D8DAB is hygroscopic. Before weighing, dry the salt in a vacuum desiccator over P₂O₅ for

24 hours.

Validation: Weigh a sample, dry for 2 hours, re-weigh. If mass decreases >1%, continue

drying.

Solvent System Selection:

Use a biphasic system (e.g., Toluene/Water or Dichloromethane/Water).
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Ratio: Maintain a 1:1 volume ratio to ensure adequate interfacial area.

Reaction Setup:

Add Organic Substrate (1.0 eq) and D8DAB (0.05 eq / 5 mol%) to the organic solvent.

Add Inorganic Nucleophile (1.5 eq) to the water phase.

Critical Parameter: Agitation:

Set stirring to >800 RPM. The reaction rate in PTC is often diffusion-controlled.

Self-Validation: If yield varies between batches, increase RPM. If yield plateaus, you have

reached the "kinetic regime" where chemical reaction, not mass transfer, is rate-limiting.

Work-up:

Stop stirring. Layers must separate within <60 seconds. If stable emulsion forms, D8DAB

concentration may be too high (acting as a surfactant rather than just a catalyst).

Protocol B: Antimicrobial Efficacy Testing (Minimum
Inhibitory Concentration)
Context: Assessing D8DAB as a disinfectant. Reproducibility Challenge: Neutralization of the

active agent after contact time.

Step-by-Step Methodology:

Stock Solution Preparation:

Dissolve D8DAB in sterile deionized water.

Note: Unlike DDAB, heating is rarely required due to shorter chain length.

Inoculum Standardization:

Prepare bacterial suspension (e.g., E. coli) to 0.5 McFarland standard (~1.5 x 10^8

CFU/mL).
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Exposure:

Mix 100 µL inoculum with 100 µL D8DAB serial dilutions in a 96-well plate.

The "Stop" Switch (Neutralization):

After the designated contact time (e.g., 10 min), transfer an aliquot into D/E Neutralizing

Broth.

Why: Quats adhere to cell walls. Without neutralization, "killing" continues during the

plating process, artificially inflating efficacy data.

Validation: Run a "Neutralizer Toxicity Control" (bacteria + neutralizer only) and a

"Neutralizer Efficacy Control" (bacteria + neutralizer + D8DAB).

Readout:

Measure Optical Density (OD600) or plate for CFU counting.

Mechanism of Action & Reproducibility Factors
Understanding why D8DAB behaves differently from DDAB is crucial for troubleshooting.
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Figure 2: Structure-Function relationship. D8DAB's "Cone" shape forces micelle formation,

making it unsuitable for drug encapsulation but excellent for catalysis and lysis.

Critical Variables for Reproducibility
Counter-ion Impact:

Bromide (Br-) vs. Chloride (Cl-): D8DAB is available as both. Chloride salts are generally

more hygroscopic. Bromide salts may interfere with certain palladium-catalyzed reactions

if used as a PTC in cross-coupling. Always report the specific salt form.

Purity & Homolog Distribution:

Commercial "Dimethyldioctylammonium" may contain traces of C10 (decyl) or C6

(hexyl) chains.
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Recommendation: Use HPLC-grade (>98%) for kinetic studies. For general synthesis,

technical grade (>90%) is acceptable if the batch is consistent.

Water Content:

As a PTC, D8DAB transfers anions into the organic phase. Excess water in the solid

catalyst alters the calculated molar equivalents, leading to incomplete reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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